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Compound of Interest

Compound Name: 4-Bromobenzotrifluoride

Cat. No.: B150022 Get Quote

The safe disposal of 4-Bromobenzotrifluoride, a flammable and irritating halogenated organic

compound, is critical for laboratory safety and environmental protection. Adherence to proper

waste management protocols is mandatory to mitigate risks. This guide provides detailed, step-

by-step procedures for the handling and disposal of this chemical, tailored for research and

drug development professionals.

Physicochemical and Safety Data
A summary of essential quantitative data for 4-Bromobenzotrifluoride is provided below. This

information is critical for understanding its hazards and handling requirements.
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Property Value Citations

Molecular Formula C₇H₄BrF₃ [1][2][3]

Molecular Weight 225.01 g/mol [1][2][3]

Appearance
Colorless to light yellow clear

liquid
[1][4][5]

Boiling Point
154 - 155 °C (309.2 - 311 °F)

at 760 mmHg
[2][4][5]

Flash Point
48 - 49 °C (118.4 - 120.2 °F) -

closed cup
[2][4][5]

Density / Specific Gravity 1.600 - 1.607 g/mL at 25 °C [2][4][5]

UN Number UN1993 [4][5][6]

Hazard Class 3 (Flammable Liquid) [2][5]

Hazard Statements

Flammable liquid and vapor;

Causes skin and serious eye

irritation.

[3][4]

Standard Operating Protocol for Disposal
This protocol outlines the necessary steps for the safe handling and disposal of 4-
Bromobenzotrifluoride waste. Chemical waste generators must consult local, regional, and

national hazardous waste regulations to ensure complete and accurate classification and

disposal.[4]

Personal Protective Equipment (PPE) and Safe Handling
Before handling the chemical for disposal, ensure all appropriate PPE is worn.

Eye Protection: Wear safety goggles or a face shield to protect against splashes.[7]

Hand Protection: Use nitrile gloves to prevent skin contact.[7]
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Body Protection: A laboratory coat is required to protect skin and clothing.[7] Flame-retardant

antistatic protective clothing is recommended.

Footwear: Wear closed-toe shoes.[7]

Work Area: All handling of 4-Bromobenzotrifluoride should be conducted in a well-

ventilated area, preferably inside a chemical fume hood to avoid inhalation of vapors.[7][8]

Ignition Sources: Keep the chemical away from heat, sparks, open flames, and hot surfaces

as it is a flammable liquid.[5][6][9] Use only non-sparking tools and take precautionary

measures against static discharge.[4]

Waste Segregation and Collection
Proper segregation is the most critical step in the disposal process.

Halogenated Waste Stream: As a brominated organic compound, 4-Bromobenzotrifluoride
must be disposed of in a designated "Halogenated Organic Waste" container.[8][10]

No Mixing: Do not mix halogenated waste with non-halogenated organic waste, aqueous

waste, or other waste streams.[10][11] Mixing non-halogenated solvents with any amount of

a halogenated liquid requires the entire mixture to be treated as halogenated waste.[12]

Container: Use a designated, compatible, and properly sealed waste collection container.[11]

[12] The container must be in good condition with a threaded cap that can be tightly sealed

to be vapor-tight and spill-proof.[12]

Labeling and Storage of Waste
Accurate labeling and safe storage are essential for regulatory compliance and safety.

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and identify the

contents, including "Waste: 4-Bromobenzotrifluoride".[12] Ensure all chemical constituents

and their approximate percentages are listed on the tag.[11]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated area designated

as a Satellite Accumulation Area.[5][11] The container should be kept away from heat and

sources of ignition. Ensure the container is stored in secondary containment.[11]
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Final Disposal Procedure
Final disposal must be handled by professionals.

Licensed Disposal Company: Offer surplus and non-recyclable solutions to a licensed

disposal company.[5][6]

Regulatory Compliance: Waste material must be disposed of in accordance with all national

and local regulations. Chemical waste generators must determine if the discarded chemical

is classified as hazardous waste under regulations like the US EPA 40 CFR 261.3.[9]

Scheduling Pickup: When the container is approximately three-quarters full, arrange for a

waste collection from your institution's Environmental Health and Safety (EHRS) department

or a contracted waste management service.[11]

Protocol for Accidental Spills
In the event of a spill, follow these emergency procedures.

Evacuate and Ventilate: Ensure adequate ventilation and remove all sources of ignition.[9]

Evacuate non-essential personnel from the danger area.

Contain Spill: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[9]

Absorb: Contain the spillage and then collect it with a non-combustible absorbent material,

such as sand, earth, diatomaceous earth, or vermiculite.[5]

Collect Waste: Place the absorbent material and spilled chemical into a suitable, sealed

container for disposal.[9]

Decontaminate: Clean the affected area thoroughly.

Dispose: Label the container as hazardous waste and dispose of it according to the

procedures outlined above.[9]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 4-
Bromobenzotrifluoride.
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 4-Bromobenzotrifluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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